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inhibitors

  • MRZ 2-514
    MRZ 2-514
    • Cat. No.:
    • B1663302
    • CAS No.:
    • Molecular Formula:
    • C11H6BrN3O3
    • Molecular Weight:
    • 308.09 g/mol
    Description
    MRZ 2-514 is an antagonist of the strychnine-insensitive modulatory site of the NMDA receptor (glycineB), with Ki of 33 μM.
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  • ML328
    ML328
    • Cat. No.:
    • B1663144
    • CAS No.:
    • Molecular Formula:
    • C22H21F3N6O3S
    • Molecular Weight:
    • 506.5 g/mol
    Description
    Novel specific inhibitor of bacterial RecBCD helicase-nuclease DNA repair enzyme;  Inhibitor of autotaxin (ATX, NPP2);  High Quality Biochemicals for Research Uses
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  • Methicillin sodium
    Methicillin sodium
    • Cat. No.:
    • B1662181
    • CAS No.:
    • 132-92-3
    • Molecular Formula:
    • C17H20N2NaO6S
    • Molecular Weight:
    • 403.4 g/mol
    Description
    One of the PENICILLINS which is resistant to PENICILLINASE but susceptible to a penicillin-binding protein. It is inactivated by gastric acid so administered by injection.
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  • GW311616
    GW311616
    • Cat. No.:
    • B1662915
    • CAS No.:
    • 198062-54-3
    • Molecular Formula:
    • C19H31N3O4S
    • Molecular Weight:
    • 397.5 g/mol
    Description
    GW311616 is a potent, intracellular, orally bioavailable, long duration inhibitor of human neutrophil elastase(HNE) with IC50 of 22 nM;  free base form of GW311616A.IC50 value: 22 nM [1]Target: neutrophil e...
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  • 5alpha-Pregnane-3beta,6alpha-diol-20-one
    5alpha-Pregnane-3beta,6alpha-diol-20-one
    • Cat. No.:
    • B1663811
    • CAS No.:
    • 21853-11-2
    • Molecular Formula:
    • C₂₁H₃₄O₃
    • Molecular Weight:
    • 334.5 g/mol
    Description
    5α-Pregnane-3β,6α-diol-20-one is a mitogenic metabolite of progesterone, and it can be produced in starved androgen-responsive prostate cancer cells.
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  • 3-(2,3-Dichlorophenoxy)propyl-(2-hydroxyethyl)azanium
    3-(2,3-Dichlorophenoxy)propyl-(2-hydroxyethyl)azanium
    • Cat. No.:
    • B1663750
    • CAS No.:
    • 418788-90-6
    • Molecular Formula:
    • C11H16Cl2NO2+
    • Molecular Weight:
    • 265.15 g/mol
    Description
    3-(2,3-Dichlorophenoxy)propyl-(2-hydroxyethyl)azanium, also known as 3-(2,3-Dichlorophenoxy)propyl-(2-hydroxyethyl)azanium, is a useful research compound. Its molecular formula is C11H16Cl2NO2+ and its molecula...
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  • (4-bromophenyl) 1,4-diazabicyclo[3.2.2]nonane-4-carboxylate;hydrochloride
    (4-bromophenyl) 1,4-diazabicyclo[3.2.2]nonane-4-carboxy...
    • Cat. No.:
    • B1663742
    • CAS No.:
    • 446031-79-4
    • Molecular Formula:
    • C14H18BrClN2O2
    • Molecular Weight:
    • 361.66 g/mol
    Description
    Partial agonist at α7 nAChR. Enhances episodic memory and reverses MK-801-induced deficits in retention of episodic memory. Increases extracellular dopamine levels in rat prefrontal cortex. Also exhibits antidep...
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  • Vabicaserin hydrochloride
    Vabicaserin hydrochloride
    • Cat. No.:
    • B1663106
    • CAS No.:
    • 620948-34-7
    • Molecular Formula:
    • C15H21ClN2
    • Molecular Weight:
    • 264.79 g/mol
    Description
    Selective 5-HT2C receptor full agonist;  High Quality Biochemicals for Research Uses
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  • OSU-03012
    OSU-03012
    • Cat. No.:
    • B1662526
    • CAS No.:
    • 742112-33-0
    • Molecular Formula:
    • C26H19F3N4O
    • Molecular Weight:
    • 460.4 g/mol
    Description
    OSU-03012 is a member of the class of pyrazoles that is N-[4-(pyrazol-1-yl)phenyl]glycinamide in which the pyrazole ring is substituted at positions 3 and 5 by trifluoromethyl and phenanthrene-2-yl groups respec...
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  • Pyrrolo(2,1-a)isoquinoline, 1,2,3,5,6,10b-hexahydro-6-(4-(methylthio)phenyl)-, (6R,10bS)-
    Pyrrolo(2,1-a)isoquinoline, 1,2,3,5,6,10b-hexahydro-6-(...
    • Cat. No.:
    • B1662305
    • CAS No.:
    • 96795-89-0
    • Molecular Formula:
    • C19H21NS
    • Molecular Weight:
    • 295.4 g/mol
    Description
    Potent, high affinity serotonin re-uptake inhibitor;  selective in vivo. Displays moderate selectivity over noradrenalin and dopamine re-uptake in vitro (Ki values are 0.68, 2.9 and 36.8 nM for inhibition o...
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